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Compound of Interest

Compound Name: Citric acid monohydrate

Cat. No.: B165947

An In-depth Guide to the Safe Handling of Citric Acid Monohydrate in a Laboratory Setting

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety protocols and handling procedures for all laboratory reagents is
paramount. This technical guide provides an in-depth overview of the safe handling of citric
acid monohydrate, a common excipient and pH modifier in pharmaceutical formulations.

Chemical and Physical Properties

Citric acid monohydrate is a tricarboxylic acid that exists as colorless or white crystals or as a
white crystalline powder.[1][2] It is odorless and has a strong acidic taste.[1] Understanding its
physical and chemical properties is the first step in safe handling.
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Property Value Source(s)
Molecular Formula CeHsO7-H20 [3114]
Molecular Weight 210.14 g/mol [3B1141[5]
Appearance White crystalline powder or (41[5]
colorless crystals
Odor Odorless [11[31[4116]
Melting Point 135 - 152 °C [3][5]1[6]
Density 1.54 g/cm3 at 20°C [31[6]

Solubility in Water

~1630 g/L at 20°C

[3][5]

pH 2.2 (50 g/L solution at 20°C) [6]
Auto-ignition Temperature 540 °C [3]
Flash Point 173.9°C [5][6]

Hazard Identification and Classification

Citric acid monohydrate is classified as causing serious eye irritation.[3][7][8][9][10] It may

also cause respiratory irritation.[9] While not flammable under normal conditions, finely

dispersed dust can form explosive mixtures with air.[5][11][12][13]

GHS Hazard Statements:

e H319: Causes serious eye irritation.[3][7][8][9]

o H335: May cause respiratory irritation.[9]

Potential Health Effects:

e Eyes: Can cause redness, tearing, itching, burning, and pain.[4][11]

o Skin: May cause redness and itching with prolonged contact.[4][11]
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 Inhalation: Inhalation of dust may irritate the mucous membranes, causing coughing and
shortness of breath.[4][11]

 Ingestion: May cause irritation and burning sensations in the mouth and throat, nausea, and
vomiting.[4]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling citric acid
monohydrate to minimize exposure and ensure personal safety.

PPE Category Specification Source(s)

Safety glasses with side-
Eye/Face Protection shields or chemical safety [B1[8][14][15][16]

goggles.

Chemical-resistant gloves
Skin Protection (e.g., nitrile rubber). Lab coat [BI7181[11][14][16]

or other protective clothing.

A NIOSH-approved respirator
with a dust cartridge should be

Respiratory Protection used when ventilation is [41718111]
inadequate or if dust is

generated.

Handling and Storage Protocols

Proper handling and storage are crucial to prevent accidents and maintain the integrity of the
chemical.

Handling:
o Use with adequate ventilation to keep airborne concentrations low.[4][16]
e Avoid generating dust.[3][7][8][16]

e Wash hands thoroughly after handling.[3][4][16]
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e Avoid contact with skin, eyes, and clothing.[4][16]

e Do not eat, drink, or smoke in areas where citric acid monohydrate is handled.[11][15]
Storage:

o Store in a cool, dry, well-ventilated area.[3][4][7][16]

o Keep containers tightly closed.[3][7][8][16]

o Store away from incompatible materials such as strong oxidizers, bases, reducing agents,
and nitrates.[1][4][7][10]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://resources.finalsite.net/images/v1722357415/mccsdnet/amgmwlompkpsuclkg5xu/msdssheets_citric_acid_monohydrate_195_00.pdf
https://pim-resources.coleparmer.com/sds/84211.pdf
https://www.benchchem.com/product/b165947?utm_src=pdf-body
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0704
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25255.pdf
https://www.rcilabscan.com/wp-content/uploads/2019/11/Citric-Acid-Monohydrate-E-DCC-010521.pdf
https://resources.finalsite.net/images/v1722357415/mccsdnet/amgmwlompkpsuclkg5xu/msdssheets_citric_acid_monohydrate_195_00.pdf
https://documents.alliancenational.co.uk/Products/Citric%20Acid%20Monohyd.pdf
https://pim-resources.coleparmer.com/sds/84211.pdf
https://www.rcilabscan.com/wp-content/uploads/2019/11/Citric-Acid-Monohydrate-E-DCC-010521.pdf
https://documents.alliancenational.co.uk/Products/Citric%20Acid%20Monohyd.pdf
https://www.brecklandscientific.co.uk/user/MSDS/S0001157.pdf
https://pim-resources.coleparmer.com/sds/84211.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3235573.htm
https://resources.finalsite.net/images/v1722357415/mccsdnet/amgmwlompkpsuclkg5xu/msdssheets_citric_acid_monohydrate_195_00.pdf
https://documents.alliancenational.co.uk/Products/Citric%20Acid%20Monohyd.pdf
https://www.flinnsci.com/sds_244.05-citric-acid-monohydrate/sds_244.05/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Protocol Source(s)

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact ] [BIA161[7181[10][11][15]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek medical

attention if irritation persists.

Remove contaminated
clothing. Wash the affected
i area with soap and plenty of
Skin Contact _ [B14][71[8][15]
water for at least 15 minutes.
Seek medical attention if

irritation persists.

Move the person to fresh air. If
not breathing, give artificial
) respiration. If breathing is
Inhalation o ) [B1I418]1[15][16]
difficult, give oxygen. Seek
medical attention if symptoms

occur.

Do NOT induce vomiting.
Rinse mouth with water. Give
one or two glasses of water to

) drink. Never give anything by

Ingestion ) [BI4178ILa]as]a6]17]

mouth to an unconscious
person. Call a poison control
center or seek medical

attention immediately.

Accidental Release and Disposal

A clear and practiced protocol for spill cleanup and waste disposal is essential for laboratory
safety and environmental protection.
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Spill Cleanup:

Evacuate and Secure: Evacuate unnecessary personnel from the area and ensure adequate
ventilation.[3][8]

o Personal Protection: Wear appropriate personal protective equipment as outlined in Section
3.[4][8][15][17]

e Containment and Cleanup: Carefully sweep up the spilled solid material, avoiding the
generation of dust.[3][4][7][8] Moisten slightly to prevent dusting if necessary.[11]

e Collection: Place the swept-up material into a suitable, labeled container for disposal.[3][4][7]

[8]

Decontamination: Wash the spill area with water and wipe dry.[4]
Waste Disposal:

» Dispose of waste material in accordance with all applicable federal, state, and local
regulations.[6][17]

Experimental Workflows and Diagrams

Visual representations of safety protocols can enhance understanding and compliance. The
following diagrams, generated using Graphviz, illustrate key safety workflows.
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Exposure Occurs

Rinse mouth

Ingestion

Give 1-2 glasses
of water

Seek immediate
medical attention

Do NOT induce vomiting

Exposure Occurs

Move to fresh air

Inhalation

If symptoms persist

ffieeded

If not breathing, give
artificial respiration

Seek medical attention
\

Immediately

Exposure Occurs

Remove contaminated
clothing

Skin Contact

Wash skin with soap
and water for 15 minutes

Seek medical attention
if irritation persists

Immediately

Exposure Occurs

Flush eyes with water
for at least 15 minutes

Eye Contact

Remove contact lenses
if present and easy to do

Seek medical attention
if irritation persists
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Evacuate and secure the area.
Ensure proper ventilation.

'

Wear appropriate PPE:
- Safety goggles
- Gloves
- Lab coat
- Respirator (if needed)

'

Carefully sweep up solid material.
Avoid creating dust.

v

Moisten slightly to prevent dusting
(if necessary)

: v

Place spilled material into a
suitable, labeled container for disposal.

:

Wash the spill area with water.

Cleanup Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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